Cas no 247027-79-8 (4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside)
247027-79-8 structure
Product Name:4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside
CAS No:247027-79-8
MF:C34H36O7
MW:556.645450592041
MDL:MFCD06797134
CID:851411
PubChem ID:87557954
Update Time:2025-04-19
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)-
- 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-beta-D-galactopyranoside
- (2S,3R,4S,5R,6R)-2-(4-methoxyphenoxy)-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-4-ol
- 4-Methoxyphenyl 2,4,6-tri-O-benzyl-b-D-galactopyranoside
- 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside
- M1592
- p-Methoxyphenyl 2,4,6-tri-O-benzyl-beta-D-galactopyranoside
- (2R,3R,4S,5R,6S)-3,5-Bis(benzyloxy)-2-((benzyloxy)methyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-4-ol
- MKHXZYRDXXUJMR-BWNLSPMZSA-N
- p-Methoxyphenyl 2-O,4-O,6-O-tribenzyl-beta-D-gal
- AKOS027320249
- CS-0207741
- beta-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)-
- 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-
- A-D-galactopyranoside
- A1-11008
- MFCD06797134
- 247027-79-8
- DTXSID40444585
- AS-72214
- (2R,3R,4S,5R,6S)-3,5-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(4-METHOXYPHENOXY)OXAN-4-OL
- W-202030
- T72153
- C34H36O7
- SCHEMBL7947474
-
- MDL: MFCD06797134
- Inchi: 1S/C34H36O7/c1-36-28-17-19-29(20-18-28)40-34-33(39-23-27-15-9-4-10-16-27)31(35)32(38-22-26-13-7-3-8-14-26)30(41-34)24-37-21-25-11-5-2-6-12-25/h2-20,30-35H,21-24H2,1H3/t30-,31+,32+,33-,34-/m1/s1
- InChI Key: MKHXZYRDXXUJMR-BWNLSPMZSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OCC1C=CC=CC=1)OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 556.24600
- Monoisotopic Mass: 556.24610348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 41
- Rotatable Bond Count: 13
- Complexity: 695
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.243
- Melting Point: 92.0 to 96.0 deg-C
- Boiling Point: 705.094°C at 760 mmHg
- Flash Point: 380.227°C
- Refractive Index: -14.5 ° (C=1, CHCl3)
- PSA: 75.61000
- LogP: 5.54740
- Solubility: Not determined
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside Security Information
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 104285-250MG |
4-Methoxyphenyl 2,4,6-tri-O-benzyl-β-D-galactopyranoside, 98% |
247027-79-8 | 98% | 250MG |
¥ 1680 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 104285-1G |
4-Methoxyphenyl 2,4,6-tri-O-benzyl-β-D-galactopyranoside, 98% |
247027-79-8 | 98% | 1G |
¥ 3505 | 2022-04-26 | |
| TRC | M265990-50mg |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside |
247027-79-8 | 50mg |
$207.00 | 2023-05-18 | ||
| TRC | M265990-250mg |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside |
247027-79-8 | 250mg |
$976.00 | 2023-05-18 | ||
| TRC | M265990-500mg |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside |
247027-79-8 | 500mg |
$1642.00 | 2023-05-18 | ||
| abcr | AB249914-1 g |
4-Methoxyphenyl 2,4,6-tri-O-benzyl-beta-D-galactopyranoside; . |
247027-79-8 | 1 g |
€290.60 | 2023-07-20 | ||
| Chemenu | CM395942-1g |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-beta-D-galactopyranoside |
247027-79-8 | 95%+ | 1g |
$649 | 2024-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1592-1g |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside |
247027-79-8 | 98.0%(LC) | 1g |
¥1020.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D962604-250mg |
-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)- |
247027-79-8 | 98.0% | 250mg |
$255 | 2023-09-01 | |
| eNovation Chemicals LLC | D962604-1g |
ß-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)- |
247027-79-8 | 98.0% | 1g |
$175 | 2024-06-07 |
4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
247027-79-8 (4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside) Related Products
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